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Compound of Interest

Compound Name: potassium;periodate

Cat. No.: B7822610

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for potassium periodate (KIO₄). The information is intended to equip laboratory personnel with

the knowledge necessary to handle this chemical safely and effectively. This document

summarizes key quantitative data, outlines emergency procedures, and provides visual aids to

reinforce safety protocols.

Chemical and Physical Properties
Potassium periodate is a white, odorless, crystalline powder.[1] It is a powerful oxidizing agent

with the chemical formula KIO₄ and a molecular weight of 230.00 g/mol .[1] Understanding its

physical and chemical properties is fundamental to its safe handling.
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Property Value Reference

Molecular Formula KIO₄ [1]

Molecular Weight 230.00 g/mol [1]

Appearance White crystalline powder [1]

Odor Odorless [1]

Melting Point
582 °C (1,080 °F) -

decomposes
[1][2]

Density 3.618 g/cm³ [1]

Solubility in Water 0.42 g/100 mL at 20 °C [1]

pH 5.5 (5 g/L aqueous solution) [3]

Toxicological Data
Potassium periodate is classified as a hazardous substance, causing skin, eye, and respiratory

irritation.[4][5] While comprehensive toxicological data is not fully available for all endpoints, the

known effects are summarized below.

Endpoint Value Species Reference

Acute Oral Toxicity

(LD50)
No data available --- [6]

Acute Dermal Toxicity

(LD50)
No data available --- [6]

Acute Inhalation

Toxicity (LC50)
No data available --- [6]

Aquatic Toxicity

(LC50)

> 0.17 mg/L (96

hours)

Oncorhynchus mykiss

(rainbow trout)

Note: The toxicological properties of potassium periodate have not been thoroughly

investigated.[2] It is known to cause irritation to the skin, eyes, and respiratory tract.[4][5]
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Ingestion may lead to gastrointestinal irritation.[5]

GHS Hazard Classification and Pictograms
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized approach to hazard communication. Potassium periodate is classified in the

following hazard categories:

GHS Pictograms

Hazard Statements

Oxidizer

H272 May intensify fire; oxidizer

Irritant

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS hazard pictograms and statements for potassium periodate.

Handling and Storage Precautions
Proper handling and storage are critical to prevent accidents and exposure.

Handling:

Avoid contact with skin, eyes, and clothing.[5]
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Do not breathe dust.

Use only in a well-ventilated area or under a chemical fume hood.[4][7]

Keep away from heat, sparks, open flames, and other ignition sources.

Keep away from clothing and other combustible materials.[7]

Wash hands thoroughly after handling.[4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Store away from combustible materials and reducing agents.[5]

Avoid storage on wood floors.[5]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling potassium periodate

to minimize exposure.

Required Personal Protective Equipment

Eye Protection Hand Protection Body Protection Respiratory Protection

Potassium Periodate

Goggles Chemical-resistant gloves Lab coat, long-sleeved clothing Use in a fume hood or wear a respirator for dust

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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